Cas no 864759-68-2 (3-Fluoro-4-trifluoromethylphenylboronic acid)

• Product Name: 3-Fluoro-4-trifluoromethylphenylboronic acid
• CAS No: 864759-68-2
• MF: C₇H₅BF₄O₂
• MW: 207.918016195297
• MDL: MFCD08706261
• CID: 720465
• PubChem ID: 17750050
• Update Time: 2025-05-20

3-Fluoro-4-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(trifluoromethyl)phenyl)boronic acid
• [3-fluoro-4-(trifluoromethyl)phenyl]boronic acid
• 3-fluoro-4-(trifluoromethyl)phenylboronic acid
• 3-Fluoro-4-(trifluoromethyl)phenyl-Boronic acid
• 3-Fluoro-4-trifluoromethylphenylboronic acid
• Boronic acid,B-[3-fluoro-4-(trifluoromethyl)phenyl]-
• 3-FLUORO-4-TRIFLUOROMETHYL-PHENYLBORONIC ACID
• 3-Fluoro-4-trifluoromethylphenyl boronic acid
• OPDBJTGUPJBGII-UHFFFAOYSA-N
• AB48714
• ST2407976
• V8203
• B-[3-Fluoro-4-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [3-fluoro-4-(trifluoromethyl)phenyl]- (9CI)
• 3-Fluoro-4-trifluoromethylbenzeneboronic acid
• Z1070168086
• 3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL BORONIC ACID
• (3-Fluoro-4-(trifluoromethyl)phenyl)boronicacid
• DS-2095
• SY038127
• DTXSID30590202
• EN300-70660
• CS-0031360
• SCHEMBL1231962
• 3-fluoro-4-(trifluoromethyl)-phenyl boronic acid
• MFCD08706261
• DB-028495
• AKOS015888811
• 864759-68-2

• MDL： MFCD08706261
• Inchi： 1S/C7H5BF4O2/c9-6-3-4(8(13)14)1-2-5(6)7(10,11)12/h1-3,13-14H
• InChI Key： OPDBJTGUPJBGII-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 208.03200
• Monoisotopic Mass: 208.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.44
• Melting Point: No data available
• Boiling Point: 269.8℃ at 760 mmHg
• Flash Point: 117°C
• Refractive Index: 1.445
• PSA: 40.46000
• LogP: 0.52430
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

3-Fluoro-4-trifluoromethylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-4-trifluoromethylphenylboronic acid

3-Fluoro-4-trifluoromethylphenylboronic Acid (CAS 864759-68-2): Properties, Applications, and Market Insights

3-Fluoro-4-trifluoromethylphenylboronic acid (CAS 864759-68-2) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their pivotal role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern medicinal chemistry and drug development. The presence of both fluoro and trifluoromethyl substituents enhances its reactivity and stability, making it a valuable building block for designing bioactive molecules.

The molecular formula of 3-fluoro-4-trifluoromethylphenylboronic acid is C₇H₅BF₄O₂, with a molecular weight of 207.92 g/mol. Its unique structure contributes to its high solubility in organic solvents such as THF, DMSO, and dichloromethane, while remaining stable under inert atmospheres. Researchers often inquire about its storage conditions, which typically recommend refrigeration (2–8°C) in airtight containers to prevent hydrolysis of the boronic acid group.

One of the most searched questions regarding this compound is: "What are the applications of 3-fluoro-4-trifluoromethylphenylboronic acid in drug discovery?" The answer lies in its ability to serve as a key intermediate for fluorinated pharmaceuticals. The trifluoromethyl group is particularly sought-after in medicinal chemistry due to its ability to improve metabolic stability, membrane permeability, and binding affinity of drug candidates. Recent studies highlight its use in developing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) drugs.

In material science, 3-fluoro-4-trifluoromethylphenylboronic acid CAS 864759-68-2 finds applications in the synthesis of advanced polymers and liquid crystal materials. The incorporation of fluorine atoms enhances thermal stability and electrical properties, making it valuable for OLED technologies and organic semiconductors. A trending topic in this domain is its potential role in sustainable energy materials, particularly in perovskite solar cell research where boronic acids act as interfacial modifiers.

The global market for fluorinated boronic acids has seen steady growth, driven by increasing demand from the pharmaceutical and electronics industries. Market analysts frequently search for "3-fluoro-4-trifluoromethylphenylboronic acid suppliers" and "purity specifications for research use". High-purity grades (≥97%) are typically required for sensitive applications, with HPLC and NMR being the standard analytical methods for quality verification. The compound's price trends often correlate with the availability of precursor materials and scale of production.

From a synthetic chemistry perspective, researchers often ask: "How to optimize reactions using 3-fluoro-4-trifluoromethylphenylboronic acid?" Key considerations include maintaining anhydrous conditions, using appropriate palladium catalysts (such as Pd(PPh₃)₄ or Pd(dppf)Cl₂), and optimizing base selection (typically K₂CO₃ or Cs₂CO₃). The compound's reaction kinetics have been extensively studied, with recent literature focusing on microwave-assisted coupling and continuous flow chemistry approaches to improve yields.

Environmental and safety aspects of 3-fluoro-4-trifluoromethylphenylboronic acid 864759-68-2 are another frequent search topic. While not classified as hazardous under standard conditions, proper laboratory practices recommend using personal protective equipment and working in well-ventilated areas. The compound's biodegradability profile and ecotoxicological data remain areas of active research, particularly regarding the environmental fate of fluorinated organic compounds.

Recent advancements in high-throughput screening technologies have increased demand for diverse boronic acid building blocks, with 3-fluoro-4-trifluoromethylphenylboronic acid being particularly valuable for creating focused libraries in fragment-based drug discovery. Its compatibility with DNA-encoded library technologies and click chemistry approaches has expanded its utility in modern drug development pipelines.

The analytical characterization of 3-fluoro-4-trifluoromethylphenylboronic acid typically involves 1H/13C/19F NMR spectroscopy, mass spectrometry, and IR spectroscopy. Crystallographers have reported its molecular packing patterns, which show interesting intermolecular interactions between boronic acid groups and fluorine atoms. These structural insights are valuable for understanding its supramolecular chemistry applications.

Looking ahead, the scientific community anticipates growing interest in 3-fluoro-4-trifluoromethylphenylboronic acid derivatives for proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to advanced material engineering, making it a noteworthy subject for researchers and industry professionals alike.